4-cyclopentyl-N-methyl-N-(2-morpholin-4-ylpropyl)pyrimidin-2-amine

• IUPAC Name: 4-cyclopentyl-N-methyl-N-(2-morpholin-4-ylpropyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H28N4O/c1-14(21-9-11-22-12-10-21)13-20(2)17-18-8-7-16(19-17)15-5-3-4-6-15/h7-8,14-15H,3-6,9-13H2,1-2H3
• InChI Key: HIAKHTZMOPNRAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C1=NC=CC(=N1)C2CCCC2)N3CCOCC3
• Molecular Formula: C17H28N4O
• Molecular Weight: 304.4 g/mol

Description

The compound is likely to be a derivative of pyrimidine, which is a basic aromatic ring structure found in many important biomolecules, such as nucleotides. The specific substituents (cyclopentyl, methyl, morpholin-4-ylpropyl) attached to the pyrimidine ring could give this compound unique properties.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, each introducing a new functional group to the pyrimidine ring. The exact method would depend on the desired substituents and their positions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The reactivity of a compound is largely determined by its functional groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, can be determined through various experimental methods.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This often involves looking at how the compound interacts with biological macromolecules, like proteins or DNA.

Safety and Hazards

The safety and potential hazards of a compound are usually determined through toxicological studies. These studies might look at the compound’s effects on cells or organisms, and its potential for causing adverse health effects.

Future Directions

Future research on the compound could involve further exploration of its properties, potential uses, and safety. This could involve more in-depth studies or the development of new methods for its synthesis.